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Cat. No.: B146615 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
2,5-Difluoroaniline is a pivotal fluorinated building block in organic synthesis, prized for its

unique electronic properties and versatile reactivity. The strategic placement of two fluorine

atoms on the aniline ring significantly influences the molecule's pKa, nucleophilicity, and

regioselectivity in various chemical transformations. This guide provides a comprehensive

overview of the physical, chemical, and spectroscopic properties of 2,5-Difluoroaniline. It

details its applications in the synthesis of high-value molecules, particularly in the

pharmaceutical and agrochemical industries, and provides specific experimental protocols for

key reactions. Furthermore, this document explores the biological significance of compounds

derived from this aniline, including the signaling pathways they target.

Properties of 2,5-Difluoroaniline
A thorough understanding of the physicochemical properties of 2,5-difluoroaniline is essential

for its effective application in synthesis.

Physical and Chemical Properties
2,5-Difluoroaniline is a colorless to yellow or orange clear liquid at room temperature.[1] Key

physical and chemical data are summarized in Table 1. The presence of two electron-

withdrawing fluorine atoms decreases the basicity of the amino group compared to aniline.
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Property Value Reference(s)

Molecular Formula C₆H₅F₂N [1]

Molecular Weight 129.11 g/mol [1]

CAS Number 367-30-6 [1]

Melting Point 11-13 °C [1][2]

Boiling Point 176-178 °C [1][2]

Density 1.288 g/mL at 25 °C [1][2]

Refractive Index (n20/D) 1.513 [1][2]

Flash Point 156 °F (68.9 °C) [1]

pKa 2.19 ± 0.10 (Predicted) [1]

Water Solubility Not miscible [1]

Appearance
Clear colorless to yellow to

orange liquid
[1]

Table 1: Physical and Chemical Properties of 2,5-Difluoroaniline

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2,5-difluoroaniline
and its derivatives.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB6299323_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6299323_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6299323_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6299323_EN.htm
https://en.wikipedia.org/wiki/Buchwald%E2%80%93Hartwig_amination
https://m.chemicalbook.com/ProductChemicalPropertiesCB6299323_EN.htm
https://en.wikipedia.org/wiki/Buchwald%E2%80%93Hartwig_amination
https://m.chemicalbook.com/ProductChemicalPropertiesCB6299323_EN.htm
https://en.wikipedia.org/wiki/Buchwald%E2%80%93Hartwig_amination
https://m.chemicalbook.com/ProductChemicalPropertiesCB6299323_EN.htm
https://en.wikipedia.org/wiki/Buchwald%E2%80%93Hartwig_amination
https://m.chemicalbook.com/ProductChemicalPropertiesCB6299323_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6299323_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6299323_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6299323_EN.htm
https://www.benchchem.com/product/b146615?utm_src=pdf-body
https://www.benchchem.com/product/b146615?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopy Key Data Reference(s)

¹H NMR (400 MHz, CDCl₃)

δ 6.94-6.88 (m, 1H), 6.50-6.46

(m, 1H), 6.40-6.31 (m, 1H),

3.82 (br. s., 2H)

[3]

¹³C NMR
Data not readily available in

searched sources

IR
Data not readily available in

searched sources

Mass Spectrometry
Data not readily available in

searched sources

Table 2: Spectroscopic Data for 2,5-Difluoroaniline

Safety and Handling
2,5-Difluoroaniline is harmful if swallowed, in contact with skin, or if inhaled, and may cause

an allergic skin reaction.[4] Appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat, should be worn when handling this compound.[4] Work should

be conducted in a well-ventilated area or a fume hood.[4]

Applications in Organic Synthesis
The unique substitution pattern of 2,5-difluoroaniline makes it a valuable precursor for a wide

range of organic molecules, particularly in the pharmaceutical, agrochemical, and materials

science sectors.[1][5]

Pharmaceutical Synthesis
2,5-Difluoroaniline is a key intermediate in the synthesis of several active pharmaceutical

ingredients (APIs), including tyrosine kinase inhibitors used in cancer therapy.[5]

Bosutinib: An inhibitor of Src and Abl kinases used in the treatment of chronic myeloid

leukemia (CML).[3]

Gefitinib: An EGFR inhibitor used to treat non-small-cell lung cancer.[5]
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Lapatinib: A dual inhibitor of EGFR and HER2, used in the treatment of breast cancer.[6]

Agrochemical Synthesis
The incorporation of fluorine atoms often enhances the biological activity and metabolic stability

of agrochemicals.[4] 2,5-Difluoroaniline serves as a building block for modern herbicides,

insecticides, and fungicides.[4]

Functional Materials
The distinct electronic properties imparted by the fluorine atoms make 2,5-difluoroaniline a

useful monomer or intermediate in the synthesis of advanced materials such as polymers and

dyes.[5]

Key Reactions and Experimental Protocols
2,5-Difluoroaniline can undergo a variety of chemical transformations, including reactions at

the amino group and on the aromatic ring.

Synthesis of 2,5-Difluoroaniline
A common laboratory-scale synthesis of 2,5-difluoroaniline involves the reduction of 2,5-

difluoronitrobenzene.

Experimental Protocol: Reduction of 2,5-Difluoronitrobenzene[1]

Reactants: 1,4-Difluoro-2-nitrobenzene (500 mg, 3.14 mmol), Palladium on carbon (10%,

66.9 mg, 0.629 mmol), Methanol (20 mL), Hydrogen gas.

Procedure: To a solution of 1,4-difluoro-2-nitrobenzene in methanol, palladium on carbon

catalyst is added in batches. The reaction mixture is then stirred at 20 °C for 1 hour under a

hydrogen atmosphere.

Work-up: The reaction progress is monitored by thin-layer chromatography (TLC). Upon

completion, the reaction mixture is filtered, and the filtrate is concentrated under reduced

pressure.

Yield: 338 mg (83%).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,5-Difluoroaniline: A Versatile Building Block in Modern
Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146615#2-5-difluoroaniline-as-a-building-block-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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